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Compound of Interest

Compound Name: Tomatidenol

Cat. No.: B1253344

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tomatidenol, a steroidal alkaloid of
significant interest in various scientific fields. This document outlines its chemical identifiers,
biosynthetic pathway, and its relationship with the structurally similar compound, tomatidine.

Core Chemical Identifiers

A precise understanding of a compound's chemical identity is fundamental for research and
development. The following table summarizes the key chemical identifiers for Tomatidenol.
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Identifier Value Source
CAS Number 546-40-7 [1112]
Molecular Formula C27H43NO2 [1][2][3]14]
Molecular Weight 413.6 g/mol [11[31[5]
(1S,2S5,4S,5'S,6S,7S,8R,9S,12
S,13R,16S)-5',7,9,13-
tetramethylspiro[5-

IUPAC Name [11[3]
oxapentacyclo[10.8.0.02,9.04,
8.013,18Jicos-18-ene-6,2'-
piperidine]-16-ol
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[1]3]

Synonyms

dehydrotomatidine,

Soladulcamaridine

[1]

Biosynthetic Pathway of Tomatidenol

Tomatidenol is a key intermediate in the biosynthesis of steroidal glycoalkaloids in plants,

particularly within the Solanaceae family. Its synthesis originates from cholesterol and involves

a series of enzymatic transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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